Cas no 938006-73-6 (3-3-(trifluoromethyl)-2H,4H,5H,6H-cyclopentacpyrazol-2-ylpropan-1-amine)

• Product Name: 3-3-(trifluoromethyl)-2H,4H,5H,6H-cyclopentacpyrazol-2-ylpropan-1-amine
• CAS No: 938006-73-6
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• MDL: MFCD08558447
• CID: 4720676
• PubChem ID: 19616881
• Update Time: 2025-11-02

3-3-(trifluoromethyl)-2H,4H,5H,6H-cyclopentacpyrazol-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl]propan-1-amine
• 3-[3-(Trifluoromethyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-2-yl]propan-1-amine
• STK351053
• SBB024005
• 3-[3-(trifluoromethyl)-4,5,6-trihydrocyclopenta[1,2-c]pyrazol-2-yl]propylamine
• 3-3-(trifluoromethyl)-2H,4H,5H,6H-cyclopentacpyrazol-2-ylpropan-1-amine

• MDL： MFCD08558447
• Inchi： 1S/C10H14F3N3/c11-10(12,13)9-7-3-1-4-8(7)15-16(9)6-2-5-14/h1-6,14H2
• InChI Key： UOPVKBJKKSRTPF-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(CCC2)=NN1CCCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8

Additional information on 3-3-(trifluoromethyl)-2H,4H,5H,6H-cyclopentacpyrazol-2-ylpropan-1-amine

Exploring the Versatile Applications of 3-[3-(Trifluoromethyl)-2H,4H,5H,6H-cyclopentapyrazol-2-yl]propan-1-amine (CAS No. 938006-73-6)

In the realm of specialized chemical compounds, 3-[3-(Trifluoromethyl)-2H,4H,5H,6H-cyclopentapyrazol-2-yl]propan-1-amine (CAS No. 938006-73-6) stands out as a molecule of significant interest to researchers and industry professionals. This unique cyclopentapyrazole derivative combines structural complexity with functional versatility, making it valuable across multiple scientific domains.

The molecular architecture of this compound features a distinctive cyclopentapyrazole core substituted with a trifluoromethyl group at the 3-position, coupled with an aminopropyl side chain. This configuration imparts particular physicochemical properties that have captured the attention of medicinal chemists and material scientists alike. The presence of both fluorine atoms and a basic amine functionality creates interesting possibilities for molecular interactions and derivatization.

Recent scientific literature highlights growing applications of 3-[3-(Trifluoromethyl)cyclopentapyrazol-2-yl]propan-1-amine in pharmaceutical research. The compound's scaffold serves as a privileged structure in drug discovery, particularly for targets requiring modulation of protein-protein interactions. Its fluorinated pyrazole moiety offers metabolic stability while the primary amine group provides a convenient handle for further chemical modifications.

Beyond life sciences, this trifluoromethylated cyclopentapyrazole amine demonstrates utility in advanced material development. The electron-withdrawing nature of the CF3 group combined with the compound's rigid framework makes it an interesting building block for functional materials. Researchers are exploring its incorporation into liquid crystal compositions and as a component in specialty polymers where thermal stability and electronic properties are crucial.

The synthesis of CAS 938006-73-6 typically involves multi-step organic transformations starting from appropriately substituted cyclopentapyrazole precursors. Key steps often include the introduction of the trifluoromethyl group through modern fluorination techniques, followed by side chain elaboration to install the aminopropyl functionality. Process chemists continue to optimize these routes to improve yields and sustainability.

Analytical characterization of this fluorinated amine compound presents particular challenges and opportunities. Advanced techniques including 19F NMR spectroscopy and high-resolution mass spectrometry are routinely employed to verify purity and structure. The compound's unique spectral signatures facilitate its identification in complex mixtures, an important consideration for quality control in manufacturing.

In the context of current research trends, 3-[3-(Trifluoromethyl)cyclopentapyrazol-2-yl]propylamine aligns with several hot topics in chemistry. The growing demand for fluorine-containing pharmaceuticals and the search for novel heterocyclic scaffolds in drug discovery both highlight the relevance of this compound. Additionally, its potential in materials science connects with increasing interest in functional fluorochemicals for electronic applications.

Safety considerations for handling 938006-73-6 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage typically requires protection from moisture and oxidation to maintain stability.

The commercial availability of 3-[3-(Trifluoromethyl)-2H,4H,5H,6H-cyclopentapyrazol-2-yl]propan-1-amine has expanded in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, with purity specifications tailored to different applications. Pricing reflects the complexity of synthesis and purification processes involved in its production.

Looking forward, the scientific community anticipates expanding applications for this cyclopentapyrazole derivative. Ongoing research explores its potential as a ligand in catalytic systems, a component in supramolecular architectures, and a precursor for more complex fluorinated compounds. The unique combination of structural features in CAS 938006-73-6 ensures its continued relevance across multiple chemistry disciplines.

For researchers considering working with this compound, recent publications demonstrate successful applications in creating molecular probes and investigating biological targets. The trifluoromethyl group provides useful NMR handles for studying molecular interactions, while the primary amine allows straightforward conjugation to various reporter groups or solid supports.

Environmental considerations for 3-[3-(Trifluoromethyl)cyclopentapyrazol-2-yl]propan-1-amine follow emerging guidelines for fluorinated organic compounds. While not considered persistent in the environment, proper disposal methods should be followed to minimize ecological impact. Researchers are encouraged to explore green chemistry approaches when developing synthetic methodologies involving this compound.

The intellectual property landscape surrounding 938006-73-6 reflects its growing importance. Several patents describe derivatives and applications of this core structure, particularly in pharmaceutical contexts. New entrants to this research area should conduct thorough patent searches to understand freedom-to-operate considerations.

In educational settings, this compound serves as an excellent example of modern heterocyclic chemistry and fluorine incorporation strategies. Its synthesis and applications provide case studies for advanced organic chemistry courses, illustrating important concepts in molecular design and functional group manipulation.

As analytical techniques continue to advance, new insights into the behavior and potential of 3-[3-(Trifluoromethyl)-2H,4H,5H,6H-cyclopentapyrazol-2-yl]propan-1-amine will undoubtedly emerge. The compound's unique combination of structural features ensures it will remain a subject of scientific interest and a valuable tool for researchers across multiple disciplines.